Cas no 1261491-26-2 (1-Amino-8-(difluoromethyl)naphthalene)

• Product Name: 1-Amino-8-(difluoromethyl)naphthalene
• CAS No: 1261491-26-2
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 4935882
• Update Time: 2025-05-20

1-Amino-8-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Amino-8-(difluoromethyl)naphthalene

• Inchi： 1S/C11H9F2N/c12-11(13)8-5-1-3-7-4-2-6-9(14)10(7)8/h1-6,11H,14H2
• InChI Key： AVYWILPWROJHLE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=CC=C(C2=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 1-Amino-8-(difluoromethyl)naphthalene

Introduction to 1-Amino-8-(difluoromethyl)naphthalene (CAS No. 1261491-26-2)

1-Amino-8-(difluoromethyl)naphthalene (CAS No. 1261491-26-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive structure featuring an amino group and a difluoromethyl substituent on a naphthalene backbone, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The structure of 1-Amino-8-(difluoromethyl)naphthalene is composed of a naphthalene ring, which is a common aromatic hydrocarbon with two fused benzene rings. The presence of the amino group (-NH₂) at the 1-position and the difluoromethyl group (-CF₂H) at the 8-position imparts unique chemical and physical properties to this molecule. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the difluoromethyl group introduces significant electronic effects due to the electronegativity of fluorine atoms.

In terms of synthesis, 1-Amino-8-(difluoromethyl)naphthalene can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 8-bromonaphthalene with difluoromethyllithium to introduce the difluoromethyl group, followed by amination to introduce the amino group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 1-Amino-8-(difluoromethyl)naphthalene include its melting point, boiling point, and solubility characteristics. The compound typically exhibits a high melting point due to the strong intermolecular forces between molecules, particularly hydrogen bonding and π-π stacking interactions. Its solubility in organic solvents such as dichloromethane and dimethylformamide (DMF) makes it easy to handle in laboratory settings.

In medicinal chemistry, 1-Amino-8-(difluoromethyl)naphthalene has shown promise as a lead compound for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy. The difluoromethyl group enhances the potency and selectivity of the compound by modulating its binding affinity to target proteins.

The biological activity of 1-Amino-8-(difluoromethyl)naphthalene has been evaluated in several preclinical studies. In vitro assays have shown that it exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Additionally, it has demonstrated low cytotoxicity towards normal cells, suggesting a favorable therapeutic window.

In materials science, 1-Amino-8-(difluoromethyl)naphthalene has found applications in the development of advanced materials with unique optical and electronic properties. The presence of the difluoromethyl group can influence the electronic structure of the molecule, leading to enhanced fluorescence and photostability. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of 1-Amino-8-(difluoromethyl)naphthalene is an important consideration for its commercial use. Studies have shown that it is biodegradable under certain conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 1-Amino-8-(difluoromethyl)naphthalene (CAS No. 1261491-26-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.